Cas no 898349-72-9 (2-ethyl-5-(4-ethylphenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-ethylphenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898349-72-9
• MF: C₂₄H₂₇N₅O₃S
• MW: 465.567883729935
• CID: 5481655
• Update Time: 2025-10-22

2-ethyl-5-(4-ethylphenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• [4-[(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-(4-ethylphenyl)methyl]piperazin-1-yl]-(furan-2-yl)methanone
• 2-ethyl-5-(4-ethylphenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C24H27N5O3S/c1-3-16-7-9-17(10-8-16)20(21-23(31)29-24(33-21)25-19(4-2)26-29)27-11-13-28(14-12-27)22(30)18-6-5-15-32-18/h5-10,15,20,31H,3-4,11-14H2,1-2H3
• InChI Key： AVEBRCROSVAQBY-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2SC3=NC(CC)=NN3C=2O)C2=CC=C(CC)C=C2)CC1)(C1=CC=CO1)=O

Additional information on 2-ethyl-5-(4-ethylphenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 2-ethyl-5-(4-ethylphenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 898349-72-9)

The compound 2-ethyl-5-(4-ethylphenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 898349-72-9) is a highly specialized heterocyclic molecule with a unique structural framework. Its complex name reflects the integration of multiple functional groups, including a triazolothiazole core, a furan-2-carbonyl moiety, and a piperazine derivative. This combination of features makes it a subject of significant interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

Recent trends in drug discovery emphasize the importance of heterocyclic compounds due to their diverse pharmacological properties. The triazolothiazole scaffold, for instance, is known for its antimicrobial, anti-inflammatory, and antitumor activities. Researchers are increasingly exploring derivatives like 2-ethyl-5-(4-ethylphenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol to address challenges such as antibiotic resistance and targeted cancer therapies. This aligns with the growing demand for next-generation therapeutics and precision medicine solutions.

From a synthetic chemistry perspective, the incorporation of a furan-2-carbonyl group into the piperazine ring enhances the compound's potential for interaction with biological targets. Furan derivatives are widely recognized for their role in improving drug bioavailability and metabolic stability. Meanwhile, the ethylphenyl substituent contributes to lipophilicity, a critical factor in optimizing drug delivery systems. These attributes make CAS No. 898349-72-9 a promising candidate for further investigation in medicinal chemistry and drug design.

In the context of agrochemical applications, the triazolothiazole framework has shown potential as a pesticide or herbicide precursor. The compound's ability to disrupt enzymatic pathways in pests or weeds could pave the way for sustainable agriculture solutions. With increasing global focus on environmentally friendly farming practices, molecules like 2-ethyl-5-(4-ethylphenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol may offer alternatives to traditional agrochemicals.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing this compound. Its structural complexity requires advanced methods to confirm purity and elucidate conformational properties. Researchers often inquire about the synthetic routes for such molecules, with particular interest in green chemistry approaches to minimize waste and improve efficiency.

The pharmaceutical industry's shift toward small-molecule drugs has renewed attention on compounds like CAS No. 898349-72-9. Its modular structure allows for structure-activity relationship (SAR) studies, enabling scientists to fine-tune properties such as potency, selectivity, and toxicity. This adaptability is crucial for addressing unmet medical needs in areas like neurodegenerative diseases and autoimmune disorders.

As the scientific community continues to explore the potential of 2-ethyl-5-(4-ethylphenyl)4-(furan-2-carbonyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol, its applications may extend beyond traditional domains. Emerging fields such as chemical biology and materials science could benefit from its unique properties. For instance, its fluorescent or electron-donating characteristics might be leveraged in organic electronics or sensor development.

In conclusion, CAS No. 898349-72-9 represents a fascinating example of modern heterocyclic chemistry with broad interdisciplinary relevance. Its structural features and potential applications align with key trends in drug discovery, agrochemical innovation, and advanced materials. Continued research into this compound may yield valuable insights for addressing some of today's most pressing scientific and societal challenges.